Cas no 22603-58-3 (Benzenamine,3-methyl-2,4,6-trinitro-)

• Product Name: Benzenamine,3-methyl-2,4,6-trinitro-
• CAS No: 22603-58-3
• MF: C₇H₆N₄O₆
• MW: 242.14574098587
• CID: 265259
• PubChem ID: 96572
• Update Time: 2025-04-19

Benzenamine,3-methyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methyl-2,4,6-trinitro-
• 2,4,6-Trinitro-m-toluidine
• 2.4.6-Trinitro-3-amino-toluol
• 2.4.6-Trinitro-m-toluidin
• 3-methyl-2,4,6-trinitro-aniline
• AC1L3WR3
• BRN 2160156
• CCRIS 5344
• m-Toluidine, 2,4,6-trinitro-
• NSC80654
• Benzenamine, 3-methyl-2,4,6-trinitro-
• UNII-8W8W9WZ1P2
• DTXSID00177125
• 22603-58-3
• 3-12-00-02016 (Beilstein Handbook Reference)
• NSC 80654
• 8W8W9WZ1P2
• NSC-80654
• Benzenamine, 3-methyl-2,4,6-trinitro- (9CI)
• SCHEMBL1828689
• NS00125122
• 3-Methyl-2,4,6-trinitrobenzenamine
• 3-methyl-2,4,6-trinitroaniline

• Inchi： 1S/C7H6N4O6/c1-3-4(9(12)13)2-5(10(14)15)6(8)7(3)11(16)17/h2H,8H2,1H3
• InChI Key： RSUBARQODWIKOQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 242.02878
• Monoisotopic Mass: 242.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.687
• Boiling Point: 436.1°Cat760mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.691
• PSA: 155.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes